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Compound of Interest

Compound Name: Zoxamide-d5

Cat. No.: B12422247 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of safety and handling information for

Zoxamide-d5. Zoxamide-d5 is a deuterated analog of Zoxamide. While the fundamental

toxicological properties are expected to be similar to Zoxamide, the deuterium substitution may

alter the metabolic profile due to the kinetic isotope effect, potentially leading to a slower rate of

metabolism.[1][2][3] All handling and safety procedures should be conducted with this

consideration in mind, and a thorough risk assessment should be performed before use. The

information provided herein is based on publicly available data for Zoxamide.

Executive Summary
Zoxamide is a benzamide fungicide with low acute toxicity.[4][5] This guide provides a

comprehensive overview of the safety data, handling precautions, and toxicological profile of

Zoxamide, which is anticipated to be representative of Zoxamide-d5. The primary target organ

for Zoxamide is the liver, with observed effects in animal studies including increased liver

weight and hypertrophy.[5][6][7] It is not considered to be a skin irritant but is a skin sensitizer

and a slight, transient eye irritant.[4][5] Zoxamide is not classified as carcinogenic or genotoxic

in vivo.[4][8] This guide presents quantitative toxicological data in structured tables, outlines the

nature of key experimental safety studies, and provides graphical workflows for safe handling

and emergency procedures.
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Property Value

Chemical Name
3,5-dichloro-N-(3-chloro-1-ethyl-1-methyl-2-

oxopropyl)-4-methylbenzamide

Molecular Formula C14H11D5Cl3NO2

Molecular Weight Approx. 341.68 g/mol

Appearance Odorless white to off-white powder

Solubility Low aqueous solubility

Toxicological Profile
Zoxamide exhibits low acute toxicity via oral, dermal, and inhalation routes.[4][5] The primary

effects observed in repeat-dose studies are related to liver hypertrophy and reduced body-

weight gain, which in some cases was linked to palatability issues with the feed.[4][5]

Acute Toxicity
Study Species Route Value Classification

LD50 Rat Oral
>5000 mg/kg

bw[4][5]
Low Toxicity

LD50 Rat Dermal
>2000 mg/kg

bw[4][5]
Low Toxicity

LC50 (4-hour) Rat Inhalation >5.3 mg/L[4][5] Low Toxicity

Irritation and Sensitization
Study Species Result

Skin Irritation Not an irritant[4][5]

Eye Irritation Slight, transient irritant[4][5]

Skin Sensitization Guinea Pig

Delayed contact

hypersensitivity (Maximization

and Buehler tests)[4][5]
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Sub-chronic and Chronic Toxicity
A number of sub-chronic and chronic toxicity studies have been conducted on Zoxamide in

various species. The No Observed Adverse Effect Levels (NOAELs) from these studies are

summarized below.

Study Duration Species NOAEL
Key Findings at
LOAEL

90-day Mouse 574 mg/kg bw/day[4]
Reduced body-weight

gain in females.[4]

90-day & 1-year Dog 48 mg/kg bw/day[4][9]

Reduced body-weight

gain in females at 255

mg/kg bw/day.[4]

1-year Rat

1058 mg/kg bw/day

(highest dose tested)

[4]

Increased liver

weights in females at

≥ 5000 ppm, not

considered adverse.

[4]

18-month Mouse

1021 mg/kg bw/day

(highest dose tested)

[4]

No treatment-related

toxicity.[4]

28-day Dermal Rat
714 mg/kg bw/day

(systemic effects)[4]

Significant local

effects at ≥ 107 mg/kg

bw/day.[4]

Carcinogenicity and Genotoxicity
Zoxamide is not considered to be carcinogenic.[4][8] Long-term studies in rats and mice

showed no increased incidence of tumors.[4] While it was found to induce polyploidy in an in

vitro chromosomal aberration test, it was not genotoxic in in vivo assays.[4] The conclusion

from regulatory bodies is that Zoxamide is unlikely to pose a genotoxic risk to humans.[4]

Reproductive and Developmental Toxicity
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Study Type Species NOAEL Key Findings

Two-generation Rat

1474 mg/kg bw/day

(highest dose tested)

[9]

No effects on fertility

or parental toxicity.

Reduced pup body-

weight gain at

parentally toxic doses.

[7]

Developmental Rat

1000 mg/kg bw/day

(highest dose tested)

[4]

No evidence of toxicity

to dams or fetuses.

Not teratogenic.[4]

Developmental Rabbit

1000 mg/kg bw/day

(highest dose tested)

[4]

No evidence of toxicity

to dams or fetuses.

Not teratogenic.[4]

Experimental Protocols Overview
Detailed experimental protocols for regulatory toxicology studies are typically proprietary.

However, the objectives and general methodologies of the key studies cited are described

below.

Acute Toxicity Studies (LD50/LC50): These studies aim to determine the dose or

concentration of a substance that causes mortality in 50% of the test animals after a single

exposure. The protocols generally involve administering increasing doses of the substance

via a specific route (oral, dermal, or inhalation) to groups of animals and observing them for

a set period, typically 14 days.

Sub-chronic and Chronic Oral Toxicity Studies: These studies evaluate the effects of

repeated exposure to a substance over a longer period (e.g., 90 days, 1 year, or 18 months).

Animals are given daily doses of the substance in their diet or by gavage. The protocol

involves regular monitoring of clinical signs, body weight, food consumption, as well as

detailed hematology, clinical chemistry, and histopathological examinations of tissues and

organs at the end of the study.
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Reproductive and Developmental Toxicity Studies: Two-generation studies in rats are

designed to assess the potential effects of a substance on reproductive function and

offspring development. The protocol involves exposing parent animals (F0 generation) to the

substance before mating and throughout gestation and lactation. The effects on their

offspring (F1 generation) are then monitored, and the F1 generation is also mated to produce

an F2 generation. Developmental toxicity studies in rats and rabbits involve administering the

substance to pregnant females during the period of organogenesis to assess potential

effects on the developing fetus.

Handling Precautions and Safety Recommendations
Given that Zoxamide is a skin sensitizer and a slight eye irritant, appropriate personal

protective equipment (PPE) and handling procedures are essential.

Engineering Controls
Work in a well-ventilated area.

Use a chemical fume hood or other local exhaust ventilation where dusts or aerosols may be

generated.

Personal Protective Equipment (PPE)
Eye Protection: Wear safety glasses with side shields or goggles.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat or other

protective clothing.

Respiratory Protection: If engineering controls are not sufficient to control airborne

concentrations, a NIOSH-approved respirator appropriate for the exposure level should be

worn.

General Hygiene
Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where the material is handled.
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Wash hands thoroughly after handling.

Emergency Procedures
First Aid

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek medical

attention.

Skin Contact: Immediately wash with plenty of soap and water. Remove contaminated

clothing. If skin irritation or rash occurs, seek medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

Spills and Leaks
Avoid dust formation.

Wear appropriate PPE.

Carefully sweep up or vacuum the spilled material and place it in a suitable, closed container

for disposal.

Clean the spill area with soap and water.

Visualized Workflows and Logical Relationships
The following diagrams provide visual guidance for key safety and handling procedures related

to Zoxamide-d5.
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Zoxamide-d5 Handling: PPE Selection

Start: Assess Handling Task

What is the scale and potential for exposure?

Small scale weighing
 in ventilated balance enclosure

Low

Large scale handling or potential
 for dust/aerosol generation

High

Minimum PPE:
- Lab coat

- Safety glasses
- Nitrile gloves

Enhanced PPE:
- Lab coat

- Chemical goggles
- Nitrile gloves

- Respiratory protection (if needed)

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection workflow for handling Zoxamide-d5.
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Emergency Response: Zoxamide-d5 Spill

Spill Occurs

Evacuate immediate area
Alert others

Assess spill size and risk

Small Spill

Manageable

Large Spill

Not Manageable

Don appropriate PPE
(gloves, goggles, respirator if needed)

Contact Emergency Services/
Safety Officer

Contain spill
Prevent dust generation

Clean up with absorbent material
 or vacuum (HEPA filter)

Place waste in sealed container
 for hazardous waste disposal

Decontaminate area and equipment

End

Click to download full resolution via product page

Caption: Flowchart for responding to a Zoxamide-d5 spill.
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Toxicological Risk Assessment Workflow

New Chemical
(e.g., Zoxamide)

Hazard Identification
(Acute, Chronic, Geno, Repro Tox)

Dose-Response Assessment

Identify NOAELs and LOAELs
from animal studies

Risk Characterization

Exposure Assessment
(Dietary, Occupational)

Establish Acceptable Daily Intake (ADI)
ADI = NOAEL / Safety Factors

Risk is unacceptable

If exposure > ADI

Risk is acceptable

Click to download full resolution via product page

Caption: Simplified workflow of the toxicological risk assessment process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b12422247?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC4939996/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4939996/
https://revistas.unam.mx/index.php/req/article/download/81491/72763
https://www.ingenza.com/deuterium-slowing-metabolism-one-c-h-bond-at-a-time/
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report07/Zoxamide.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2014-0771-0003/content.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2017-0665-0006/content.pdf
https://ec.europa.eu/food/plant/pesticides/eu-pesticides-database/backend/api/active_substance/download/513
https://www.federalregister.gov/documents/2001/04/11/01-8931/zoxamide-35-dichloro-n-3-chloro-1-ethyl-1-methyl-2-oxopropyl-4--methylbenzamide-pesticide-tolerance
https://www.federalregister.gov/documents/2001/04/11/01-8931/zoxamide-35-dichloro-n-3-chloro-1-ethyl-1-methyl-2-oxopropyl-4--methylbenzamide-pesticide-tolerance
https://apps.who.int/pesticide-residues-jmpr-database/Document/125
https://www.benchchem.com/product/b12422247#zoxamide-d5-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b12422247#zoxamide-d5-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b12422247#zoxamide-d5-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b12422247#zoxamide-d5-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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